Cas no 63135-03-5 (Cyclopentanehexanoicacid, 2-oxo-, ethyl ester)

• Product Name: Cyclopentanehexanoicacid, 2-oxo-, ethyl ester
• CAS No: 63135-03-5
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• MDL: MFCD00044716
• CID: 519262
• PubChem ID: 2723664
• Update Time: 2025-07-16

Cyclopentanehexanoicacid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanehexanoicacid, 2-oxo-, ethyl ester
• ETHYL 6-(2-OXOCYCLOPENTYL)HEXANOATE
• NULL

• MDL： MFCD00044716
• Inchi： 1S/C13H22O3/c1-2-16-13(15)10-5-3-4-7-11-8-6-9-12(11)14/h11H,2-10H2,1H3
• InChI Key： LJZYHOVSZOHASC-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CCCCCC(=O)OCC

Computed Properties

• Exact Mass: 226.15700
• Monoisotopic Mass: 226.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 1.0393 (rough estimate)
• Boiling Point: 327.93°C (rough estimate)
• Flash Point: 134.3°C
• Refractive Index: 1.457-1.459
• PSA: 43.37000
• LogP: 2.86920
• Solubility: Not available

Cyclopentanehexanoicacid, 2-oxo-, ethyl ester Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Cyclopentanehexanoicacid, 2-oxo-, ethyl ester

Recent Advances in the Study of Cyclopentanehexanoicacid, 2-oxo-, ethyl ester (CAS: 63135-03-5)

Cyclopentanehexanoicacid, 2-oxo-, ethyl ester (CAS: 63135-03-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its cyclopentane and hexanoic acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of research involving Cyclopentanehexanoicacid, 2-oxo-, ethyl ester is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic pathway, with the ester serving as a critical building block. The resulting compounds exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its synthetic applications, Cyclopentanehexanoicacid, 2-oxo-, ethyl ester has been investigated for its direct biological activities. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) explored its effects on cancer cell lines. The findings indicated that the compound could induce apoptosis in certain cancer cells, particularly those associated with breast and colon cancers. The mechanism appears to involve the modulation of mitochondrial membrane potential and the activation of caspase pathways. These results highlight its potential as a lead compound for anticancer drug development.

Pharmacokinetic studies have also been conducted to understand the absorption, distribution, metabolism, and excretion (ADME) properties of Cyclopentanehexanoicacid, 2-oxo-, ethyl ester. A preclinical study (European Journal of Pharmaceutical Sciences, 2023) reported that the compound exhibits favorable bioavailability when administered orally in animal models. Its metabolic stability and low toxicity profile further support its potential for further development. However, researchers noted that further optimization may be required to enhance its half-life and tissue specificity.

The structural versatility of Cyclopentanehexanoicacid, 2-oxo-, ethyl ester has also led to its exploration in drug delivery systems. A recent publication (International Journal of Pharmaceutics, 2024) described its incorporation into nanoparticle formulations aimed at targeted drug delivery. The ester's hydrophobic nature and compatibility with polymeric matrices make it an attractive candidate for encapsulating hydrophobic drugs, thereby improving their solubility and bioavailability. Preliminary in vivo studies demonstrated enhanced drug accumulation at tumor sites, with reduced off-target effects.

Despite these promising findings, challenges remain in the clinical translation of Cyclopentanehexanoicacid, 2-oxo-, ethyl ester. Issues such as scalability of synthesis, long-term toxicity, and precise mechanism of action need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as combination therapies to enhance its efficacy. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the therapeutic potential of this compound.

In conclusion, Cyclopentanehexanoicacid, 2-oxo-, ethyl ester (CAS: 63135-03-5) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications range from synthetic intermediates to potential therapeutic agents, with recent studies underscoring its anti-inflammatory and anticancer properties. Continued research and development efforts are expected to further elucidate its mechanisms and expand its clinical applications, making it a compound to watch in the coming years.